Cas no 2231675-13-9 (5-methoxy-3-(trifluoromethyl)pyridazine)

• Product Name: 5-methoxy-3-(trifluoromethyl)pyridazine
• CAS No: 2231675-13-9
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 6257846
• PubChem ID: 135393061
• Update Time: 2026-03-11

5-methoxy-3-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(trifluoromethyl)pyridazine
• 2231675-13-9
• P18118

• Inchi： 1S/C6H5F3N2O/c1-12-4-2-5(6(7,8)9)11-10-3-4/h2-3H,1H3
• InChI Key： GFVQVQVAEDHCKZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=N1)OC)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35Ų

Additional information on 5-methoxy-3-(trifluoromethyl)pyridazine

5-Methoxy-3-(trifluoromethyl)pyridazine (CAS No. 2231675-13-9): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic chemistry, 5-methoxy-3-(trifluoromethyl)pyridazine (CAS No. 2231675-13-9) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This pyridazine derivative is characterized by the presence of a methoxy group at the 5-position and a trifluoromethyl group at the 3-position, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and material science, making it a focal point in modern synthetic chemistry.

The molecular structure of 5-methoxy-3-(trifluoromethyl)pyridazine lends itself to a wide range of chemical reactions, including nucleophilic substitutions and cross-coupling reactions. Its trifluoromethyl group is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

From an industrial perspective, the compound's synthetic versatility has made it a valuable building block for agrochemical formulations. The methoxy and trifluoromethyl moieties contribute to its efficacy as a potential pesticide or herbicide, addressing global challenges in crop protection. This aligns with current trends in sustainable agriculture, where eco-friendly chemical solutions are prioritized to minimize environmental impact.

In material science, 5-methoxy-3-(trifluoromethyl)pyridazine has shown promise in the development of advanced functional materials. Its ability to act as a ligand or a precursor for metal-organic frameworks (MOFs) has opened new avenues in catalysis and gas storage applications. Researchers are also investigating its potential in organic electronics, where its electron-withdrawing properties could enhance the performance of semiconductors and photovoltaic devices.

The compound's physicochemical properties, such as its solubility, melting point, and stability under various conditions, have been extensively studied to optimize its handling and storage. These characteristics are critical for ensuring its reproducibility in large-scale synthesis, a topic frequently searched by chemists and process engineers. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its identification and purity assessment in research settings.

As the scientific community continues to explore fluorinated heterocycles, 5-methoxy-3-(trifluoromethyl)pyridazine stands out as a model compound for understanding structure-activity relationships. Its relevance to drug design and green chemistry initiatives underscores its importance in addressing contemporary challenges in chemical innovation. With ongoing advancements in synthetic methodologies, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable technologies.